Lithium hexafluorophosphate Lithium hexafluorophosphate Lithium hexafluorophosphate is a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries. Lithium-ion batteries consist of anode, cathode, and electrolyte with a charge-discharge cycle. These materials enable the formation of greener and sustainable batteries for electrical energy storage.
Lithium hexafluorophosphate is an inorganic lithium salt having hexafluorophosphate(1-) as the counterion. It is an electrolyte used in lithium-ion batteries. It contains a hexafluorophosphate(1-).
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CAS No.: 21324-40-3
VCID: VC20795263
InChI: InChI=1S/F6P.Li/c1-7(2,3,4,5)6;/q-1;+1
SMILES: [Li+].F[P-](F)(F)(F)(F)F
Molecular Formula: LiPF4
F6LiP
Molecular Weight: 151.9 g/mol

Lithium hexafluorophosphate

CAS No.: 21324-40-3

Cat. No.: VC20795263

Molecular Formula: LiPF4
F6LiP

Molecular Weight: 151.9 g/mol

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Lithium hexafluorophosphate - 21324-40-3

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Description Lithium hexafluorophosphate is a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries. Lithium-ion batteries consist of anode, cathode, and electrolyte with a charge-discharge cycle. These materials enable the formation of greener and sustainable batteries for electrical energy storage.
Lithium hexafluorophosphate is an inorganic lithium salt having hexafluorophosphate(1-) as the counterion. It is an electrolyte used in lithium-ion batteries. It contains a hexafluorophosphate(1-).
CAS No. 21324-40-3
Molecular Formula LiPF4
F6LiP
Molecular Weight 151.9 g/mol
IUPAC Name lithium;hexafluorophosphate
Standard InChI InChI=1S/F6P.Li/c1-7(2,3,4,5)6;/q-1;+1
Standard InChI Key AXPLOJNSKRXQPA-UHFFFAOYSA-N
Isomeric SMILES [Li+].F[P-](F)(F)(F)(F)F
SMILES [Li+].F[P-](F)(F)(F)(F)F
Canonical SMILES [Li+].F[P-](F)(F)(F)(F)F

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